![molecular formula C11H15N3O5 B2912811 2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide oxalate CAS No. 1322605-20-8](/img/no-structure.png)
2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide oxalate, also known as JNJ-40411813, is a chemical compound that has been studied for its potential use in various scientific research applications. This compound is synthesized through a specific method and has been found to have a mechanism of action that affects certain biochemical and physiological processes.
Future Directions
properties
CAS RN |
1322605-20-8 |
---|---|
Product Name |
2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide oxalate |
Molecular Formula |
C11H15N3O5 |
Molecular Weight |
269.257 |
IUPAC Name |
2-(methylamino)-N-(pyridin-3-ylmethyl)acetamide;oxalic acid |
InChI |
InChI=1S/C9H13N3O.C2H2O4/c1-10-7-9(13)12-6-8-3-2-4-11-5-8;3-1(4)2(5)6/h2-5,10H,6-7H2,1H3,(H,12,13);(H,3,4)(H,5,6) |
InChI Key |
WOVGSMFLJWWPJM-UHFFFAOYSA-N |
SMILES |
CNCC(=O)NCC1=CN=CC=C1.C(=O)(C(=O)O)O |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.